Cas no 80403-94-7 (Ethanone, 1-(3-chloro-5-isoxazolyl)- (9CI))

• Product Name: Ethanone, 1-(3-chloro-5-isoxazolyl)- (9CI)
• CAS No: 80403-94-7
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 1801103
• PubChem ID: 12739025
• Update Time: 2025-04-21

Ethanone, 1-(3-chloro-5-isoxazolyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chloro-5-isoxazolyl)- (9CI)
• Ethanone, 1-(3-chloro-5-isoxazolyl)-
• 80403-94-7
• SCHEMBL10517106
• DB-276045
• 1-(3-chloroisoxazol-5-yl)ethanone

• Inchi： 1S/C5H4ClNO2/c1-3(8)4-2-5(6)7-9-4/h2H,1H3
• InChI Key： HWSFCNIVSUSBTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)ON=1

Computed Properties

• Exact Mass: 144.9930561g/mol
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones